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Compound of Interest

Compound Name: Beflubutamid

Cat. No.: B1667910 Get Quote

Introduction

Beflubutamid is a selective herbicide used for the control of broad-leaved weeds in cereal

crops.[1] Monitoring its residues in agricultural commodities is crucial to ensure food safety and

compliance with regulatory limits. This document provides detailed analytical methods for the

determination of beflubutamid residues in wheat and rice using the QuEChERS (Quick, Easy,

Cheap, Effective, Rugged, and Safe) extraction method followed by analysis with Liquid

Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Quantitative Data Summary
The following table summarizes the typical quantitative performance data for the analysis of

beflubutamid in wheat and rice matrices. These values are based on established multi-residue

methods and serve as a general guideline. Actual performance may vary based on laboratory

conditions and instrumentation.
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Parameter Wheat Rice Reference

Limit of Detection

(LOD)
0.005 mg/kg 0.005 mg/kg [2]

Limit of Quantitation

(LOQ)
0.01 mg/kg 0.01 mg/kg [2][3][4]

Recovery (%) 70-120% 70-120%

Relative Standard

Deviation (RSD)
< 20% < 20%

Experimental Protocols
A modified QuEChERS protocol is employed for the extraction of beflubutamid from wheat

and rice samples. This is followed by sensitive and selective detection using LC-MS/MS.

Sample Preparation and Extraction (QuEChERS)
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Sample Preparation Extraction Dispersive SPE Cleanup Final Extract

Homogenize Crop Sample
(Wheat Grain or Rice Grain)

Weigh 10 g of
Homogenized Sample Add 10 mL Acetonitrile Shake Vigorously

for 1 min
Add QuEChERS Salts

(MgSO4, NaCl)
Shake Vigorously

for 1 min
Centrifuge at 4000 rpm

for 5 min
Transfer Supernatant to

dSPE Tube (PSA, C18, MgSO4) Shake for 30 sec Centrifuge at 4000 rpm
for 5 min

Collect Supernatant for
LC-MS/MS Analysis

Liquid Chromatography

Tandem Mass Spectrometry

Inject Final Extract

C18 Reverse-Phase Column

Gradient Elution:
Water (with Formic Acid) &

Acetonitrile (with Formic Acid)

Electrospray Ionization (ESI+)

Multiple Reaction Monitoring (MRM)

Detection & Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. documents.thermofisher.com [documents.thermofisher.com]

2. documents.thermofisher.com [documents.thermofisher.com]

3. waters.com [waters.com]

4. Optimization of a Multiresidue Analysis of 65 Pesticides in Surface Water Using Solid-
Phase Extraction by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for the Determination
of Beflubutamid Residues in Crops]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667910#analytical-methods-for-beflubutamid-
residue-detection-in-crops]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667910?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

